Cas no 1156829-32-1 (4-4-(propan-2-yl)piperazin-1-ylbutanoic acid)

• Product Name: 4-4-(propan-2-yl)piperazin-1-ylbutanoic acid
• CAS No: 1156829-32-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD12143403
• CID: 5242891
• PubChem ID: 43585417
• Update Time: 2026-03-08

4-4-(propan-2-yl)piperazin-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Isopropyl-1-piperazinyl)butanoic acid
• 4-(4-propan-2-ylpiperazin-1-yl)butanoic acid
• 4-[4-(Propan-2-yl)piperazin-1-yl]butanoic acid
• 4-(4-Isopropylpiperazin-1-yl)butanoic acid
• 4-[4-(Propan-2-yl)piperazin-1-yl]butanoicacid
• 1-Piperazinebutanoic acid, 4-(1-methylethyl)-
• 4-4-(propan-2-yl)piperazin-1-ylbutanoic acid

• MDL： MFCD12143403
• Inchi： 1S/C11H22N2O2/c1-10(2)13-8-6-12(7-9-13)5-3-4-11(14)15/h10H,3-9H2,1-2H3,(H,14,15)
• InChI Key： PJUWWDFGJYSQQN-UHFFFAOYSA-N
• SMILES： OC(CCCN1CCN(C(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• XLogP3: -1.6
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids